Cas no 651331-01-0 (1-Propanethiol, compd. with 1-propanamine (1:1))

• Product name: 1-Propanethiol, compd. with 1-propanamine (1:1)
• CAS No: 651331-01-0
• MF: C₃H₉N^.C₃H₈S
• MW: 135.27088
• CID: 405547
• PubChem ID: 19938777

1-Propanethiol, compd. with 1-propanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol, compd. with 1-propanamine (1:1)
• propan-1-amine,propane-1-thiol
• Propane-1-thiol--propan-1-amine (1/1)
• DTXSID40601434
• SCHEMBL7791018
• 651331-01-0

• Inchi： InChI=1S/C3H9N.C3H8S/c2*1-2-3-4/h2-4H2,1H3;4H,2-3H2,1H3
• InChI Key： IBCXUCKWRUVIFP-UHFFFAOYSA-N
• SMILES： CCCN.CCCS

Computed Properties

• Exact Mass: 135.10831
• Monoisotopic Mass: 135.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 14.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02